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Compound of Interest

Compound Name: 1,2,3-Trinervonoyl glycerol

Cat. No.: B1252166

Application Notes and Protocols: 1,2,3-Trinervonoyl
glycerol

Audience: Researchers, scientists, and drug development professionals.

Subject: Recommended Handling, Storage, and Experimental Use of Solid 1,2,3-Trinervonoyl
glycerol.

Product Information

1,2,3-Trinervonoyl glycerol is a triacylglycerol composed of a glycerol backbone esterified
with three nervonic acid molecules at the sn-1, sn-2, and sn-3 positions.[1][2][3] It is a high-
purity standard used in lipid research and pharmaceutical development. Understanding its
physical and chemical properties is crucial for its proper handling and for obtaining reliable
experimental results.

Chemical and Physical Properties

The key properties of 1,2,3-Trinervonoyl glycerol are summarized in the table below.
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Property Value Reference

(152,15'2,15"7)-15-
Formal Name tetracosenoic acid, 1,1',1"- [1]

(1,2,3-propanetriyl) ester

Glycerol Trinervonate,

Synonyms TG(24:1/24:1/24:1), [1]
Trinervonin

CAS Number 81913-24-8 [1]

Molecular Formula C75H14006 [1]

Formula Weight 1137.9 g/mol [1]

Physical Form A solid [1]

Purity =298% [1]

Handling and Storage

Proper handling and storage are paramount to maintain the integrity and stability of 1,2,3-
Trinervonoyl glycerol. The compound is stable for at least four years if stored correctly.[1]

Recommended Storage

e Long-term Storage: For maximum stability, the solid compound should be stored at -20°C.[1]

o Container: Keep the compound in its original, tightly sealed vial to prevent exposure to
moisture and air.

o Atmosphere: For sensitive applications or very long-term storage, flushing the vial with an
inert gas like argon or nitrogen before sealing is recommended to minimize oxidation.

o Light: Store the vial in the dark or in an opaque container to protect it from light-induced
degradation.

Safety and Handling Precautions
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While not classified as a hazardous substance, standard laboratory safety practices should
always be followed.[4]

o Personal Protective Equipment (PPE):
o Wear appropriate protective eyeglasses or chemical safety goggles.[5]
o Use alab coat.
o Wear chemical-resistant gloves (e.g., nitrile) inspected prior to use.[6][7]

» Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood.

[5]

» General Hygiene: Avoid inhalation of dust and contact with eyes, skin, and clothing.[6][8] Do
not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[5]

First Aid Measures

 Inhalation: Move the person to fresh air. If symptoms persist, consult a physician.[4]

» Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, seek medical
advice.[6]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding the
eyelids open.[8] If irritation persists, consult a physician.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[6]

Disposal

Dispose of unused compounds and waste materials in accordance with local, state, and federal
regulations. Do not let the product enter drains.[6]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
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1,2,3-Trinervonoyl glycerol is soluble in organic solvents but has very limited solubility in
aqueous buffers.

Solubility Data

Solvent Concentration Reference

DMF 10 mg/mL [1]

Ethanol 10 mg/mL [1]

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]
Materials:

1,2,3-Trinervonoyl glycerol (solid)

Anhydrous DMF or Ethanol

Sterile, airtight glass vial

Analytical balance

Vortex mixer

Procedure:

Allow the vial of solid 1,2,3-Trinervonoyl glycerol to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

¢ In a well-ventilated area or fume hood, weigh the desired amount of the solid into a sterile
glass vial.

o Add the appropriate volume of the chosen solvent (e.g., for a 10 mg/mL solution, add 1 mL of
ethanol to 10 mg of the compound).

o Seal the vial tightly and vortex until the solid is completely dissolved. Gentle warming in a
water bath (37°C) may aid dissolution if necessary.
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» Storage of Stock Solution: Store the stock solution at -20°C in a tightly sealed vial. For
optimal stability, use within six months and minimize freeze-thaw cycles.

Protocol 2: General Procedure for Use in Cell-Based
Assays

When introducing lipid-based compounds into aqueous cell culture media, care must be taken
to avoid precipitation and minimize solvent-induced cytotoxicity.

Materials:

o Prepared stock solution of 1,2,3-Trinervonoyl glycerol (from Protocol 3.1)

« Sterile cell culture medium (with or without serum, as required by the experiment)
 Sterile microcentrifuge tubes

Procedure:

o Thaw the stock solution at room temperature.

o Calculate the volume of stock solution needed to achieve the desired final concentration in
your cell culture medium. Note: It is critical to keep the final concentration of the organic
solvent (e.g., ethanol) low, typically below 0.1% to 0.5% (v/v), to prevent toxicity to the cells.

o Perform a serial dilution if necessary. For example, first, dilute the stock solution into a small
volume of serum-free medium by adding the stock dropwise while gently vortexing.

o Add this intermediate dilution to the final volume of the cell culture medium to reach the
target concentration.

o Ensure the final working solution is clear and free of precipitates before adding it to the cells.
If precipitation occurs, consider using a carrier protein like fatty acid-free BSA or reducing the
final concentration.

¢ Always include a vehicle control in your experiment, which consists of the cell culture
medium with the same final concentration of the solvent (e.g., ethanol) used to prepare the
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working solution.

Visualized Workflows and Logic
Diagram: Handling and Stock Solution Workflow
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Figure 1: Standard Workflow for Handling and Solution Preparation

Click to download full resolution via product page

Caption: Figure 1: Standard Workflow for Handling and Solution Preparation
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Diagram: Key Factors for Compound Stability
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Figure 2: Factors Influencing Long-Term Stability

Click to download full resolution via product page

Caption: Figure 2: Factors Influencing Long-Term Stability

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1252166#recommended-handling-and-storage-of-
solid-1-2-3-trinervonoyl-glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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